4-chloro-2-methyl-5-(1-piperazinyl)-3(2H)-pyridazinone

• Molecular Formula: C9H13ClN4O
• Molecular Weight: 228.68 g/mol
• IUPAC Name: 4-chloro-2-methyl-5-piperazin-1-ylpyridazin-3-one
• InChI: InChI=1S/C9H13ClN4O/c1-13-9(15)8(10)7(6-12-13)14-4-2-11-3-5-14/h6,11H,2-5H2,1H3
• InChI Key: CKVIKRRXSRYSMS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(C=N1)N2CCNCC2)Cl

Description

4-chloro-2-methyl-5-(1-piperazinyl)-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C9H13ClN4O and its molecular weight is 228.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-2-methyl-5-(1-piperazinyl)-3(2H)-pyridazinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-2-methyl-5-(1-piperazinyl)-3(2H)-pyridazinone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4.48 g (25 mmoles) of 4,5-dichloro-2-methyl-3(2H)-pyridazinone and 17.2 g (200 mmoles) of piperazine in 45 ml of anhydrous ethanol is boiled for 4 hours under stirring and reflux cooling. The solvent is evaporated in vacuo and the residue is dissolved in a mixture of water and dichloromethane. The organic phase is washed with water, dried and evaporated. The residue is triturated with ether. Thus 3.44 g (60%) of the desired compound are obtained. M.p.: 83°-87° C.